Cas no 898420-28-5 (2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-propylacetamide)

• Product Name: 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-propylacetamide
• CAS No: 898420-28-5
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 5490323
• Update Time: 2025-06-29

2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxy-N-propylacetamide
• 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-propylacetamide

• Inchi： 1S/C21H27N3O4/c1-2-8-22-21(26)16-28-20-15-27-18(13-19(20)25)14-23-9-11-24(12-10-23)17-6-4-3-5-7-17/h3-7,13,15H,2,8-12,14,16H2,1H3,(H,22,26)
• InChI Key： LLROEQRZUSJVKH-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC=C3)CC2)OC=1

Additional information on 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-propylacetamide

Compound CAS No. 898420-28-5: 2-{[4-Oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl]oxy}-N-propylacetamide

The compound with CAS No. 898420-28-5, named as 2-{[4-Oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl]oxy}-N-propylacetamide, is a complex organic molecule with a diverse range of potential applications in the field of pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a pyran ring, a piperazine moiety, and an acetamide group. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the piperazine ring in this compound adds further complexity, as piperazine is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes the compound a promising candidate for exploring new therapeutic strategies.

The acetamide group in the molecule plays a crucial role in modulating the physicochemical properties of the compound, such as solubility and stability. Additionally, the 4H-pyran ring contributes to the molecule's ability to adopt various conformations, which is essential for its interaction with biological systems. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such compounds to specific protein targets, further enhancing our understanding of their potential therapeutic applications.

One of the most significant aspects of this compound is its ability to act as a bioisostere, meaning it can mimic the pharmacophoric features of other bioactive molecules while potentially offering improved pharmacokinetic properties. This has led to increased interest in its use as a lead compound for drug design. For instance, studies have shown that analogs of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Moreover, the incorporation of a phenyl group within the piperazine moiety introduces additional electronic and steric effects, which can influence the compound's bioavailability and efficacy. Recent research has focused on optimizing these properties through systematic modifications of the phenyl ring, such as introducing electron-withdrawing or donating substituents. These efforts have yielded compounds with enhanced selectivity and reduced toxicity profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as nucleophilic substitutions, cyclizations, and amide bond formations. The synthesis strategy often requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative routes using catalytic methods or microwave-assisted synthesis to streamline the production process.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound's structure and confirm its identity. These methods provide valuable insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its interactions with biological systems.

Looking ahead, the potential applications of CAS No. 898420-28-5 extend beyond pharmaceuticals into areas such as agrochemicals and materials science. Its unique combination of functional groups makes it a versatile building block for constructing more complex molecules with tailored properties.

In conclusion, CAS No. 898420-28-, namely 2-{[4-Oxo-6-(4-phenylpiperazin1 yl)methyl -4H-pyran -3 yl]oxy}-N-propylacetamide, represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research and development efforts, this compound holds great promise for advancing our understanding of molecular interactions and paving the way for innovative therapeutic solutions.